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Compound of Interest

Compound Name: (+/-)-Speciosin P

Cat. No.: B15293593 Get Quote

While research into the in vivo therapeutic potential of (+/-)-Speciosin P in animal models is

currently not available in published scientific literature, studies have explored its biological

activity in the context of phytotoxicity. This guide provides a comprehensive overview of the

existing scientific data on (+/-)-Speciosin P, focusing on its synthesis and its effects on plant

growth, and compares its activity with related compounds and a commercial herbicide.

I. Comparative Phytotoxic Activity
The phytotoxic effects of (+/-)-Speciosin P and its synthetic intermediates have been

evaluated using the etiolated wheat coleoptile bioassay. This assay measures the inhibition of

coleoptile elongation to determine a compound's effect on plant growth.

While specific quantitative data for (+/-)-Speciosin P is not detailed in the available literature,

the primary research indicates that some of its synthetic precursors exhibit significant

phytotoxic activity. The following table summarizes the qualitative findings for (+/-)-Speciosin
P, its key intermediates, and a commercial herbicide for comparison.
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Compound/Product Target Organism Bioassay Key Findings

(+/-)-Speciosin P
Triticum aestivum

(Wheat)

Wheat Coleoptile

Bioassay

Tested for phytotoxic

activity.

Intermediate 18
Triticum aestivum

(Wheat)

Wheat Coleoptile

Bioassay

Demonstrated the

highest phytotoxic

activity among the

tested compounds.[1]

Intermediate 29
Triticum aestivum

(Wheat)

Wheat Coleoptile

Bioassay

Showed significant

phytotoxic activity.[1]

Intermediate 17
Triticum aestivum

(Wheat)

Wheat Coleoptile

Bioassay

Exhibited notable

phytotoxic activity.[1]

Siccayne
Saccharomyces

cerevisiae
-

Known to inhibit

mitochondrial

respiration.[2]

Logran®

(Triasulfuron)
Various Weeds -

A commercial

herbicide that acts by

inhibiting the ALS

enzyme, leading to

the cessation of cell

division.

II. Experimental Methodologies
The primary method used to assess the biological activity of (+/-)-Speciosin P and its

derivatives is the wheat coleoptile bioassay.

Wheat Coleoptile Bioassay Protocol
This bioassay is a standard method for evaluating the effect of chemical substances on plant

cell elongation.

Seed Germination: Wheat (Triticum aestivum) seeds are germinated in the dark to produce

etiolated coleoptiles (the protective sheath covering the emerging shoot).
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Coleoptile Sectioning: Uniform sections of the etiolated coleoptiles are excised.

Incubation: The coleoptile sections are placed in a solution containing the test compound

(e.g., (+/-)-Speciosin P or its intermediates) at various concentrations. A control group is

incubated in a solution without the test compound.

Growth Measurement: After a specific incubation period in the dark, the length of the

coleoptile sections is measured.

Data Analysis: The percentage of growth inhibition or stimulation compared to the control is

calculated to determine the phytotoxicity of the compound.

III. Synthesis of (+/-)-Speciosin P
The total synthesis of (+/-)-Speciosin P has been achieved through a Sonogashira coupling

reaction, a cross-coupling reaction that forms a carbon-carbon bond between a terminal alkyne

and an aryl or vinyl halide. The following diagram illustrates a generalized workflow for the

synthesis.

Generalized Synthetic Workflow for (+/-)-Speciosin P

Commercially Available
Starting Materials Sonogashira Coupling Intermediate

Compounds Further Reactions (+/-)-Speciosin P

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of (+/-)-Speciosin P.

IV. Conclusion
The available scientific evidence on (+/-)-Speciosin P primarily highlights its successful

chemical synthesis and its bioactivity in the realm of phytotoxicity. Notably, certain synthetic

intermediates of Speciosin P have demonstrated more potent phytotoxic effects than the final

molecule itself in the wheat coleoptile bioassay.[1] The structural requirements for this activity

appear to be the presence of methoxy groups on the aromatic ring and a formyl or hydroxy

group in the side chain.[1]
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Further research is necessary to explore the potential therapeutic applications of (+/-)-
Speciosin P and its derivatives in animal models. Elucidating the specific mechanisms of

action and evaluating the safety and efficacy of these compounds will be crucial steps in

determining their potential as future therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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